3-(5-methyl-1H-imidazol-1-yl)propan-1-amine
Cat. No. B3256881
Key on ui cas rn:
279236-77-0
M. Wt: 139.2 g/mol
InChI Key: ORGYIMPJXDYEJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08859250B2
Procedure details
2-(3-(5-Methyl-1H-imidazol-1-yl)propyl)isoindoline-1,3-dione (i.e. 8.92 mmol, 1 eq., which may be prepared as described in D3) and hydrazine monohydrate (17.84 mmol, 2 eq.) were dissolved in dry EtOH (50 mL). The mixture was kept under reflux over night, then mixture was concentrated down to a volume of 25 mL. Hydrochloric acid (conc., 55 mL) was then added and the mixture was heated to 50° C. and kept at this temperature for 30 min. The formed precipitate was then filtered. The filtrate was cooled to 0° C. and solid NaOH was added until a final pH-value of 10-12 was reached. The aqueous solution was extracted by means of CHCl3 (3×50 mL). The combined organic layers were dried over Na2SO4, filtered and the solvent was removed. The product was purified by means of flash-chromatography using silica gel and a CHCl3/MeOH-gradient.
Name
2-(3-(5-Methyl-1H-imidazol-1-yl)propyl)isoindoline-1,3-dione
Quantity
8.92 mmol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[N:6]([CH2:7][CH2:8][CH2:9][N:10]2C(=O)C3C(=CC=CC=3)C2=O)[CH:5]=[N:4][CH:3]=1.O.NN>CCO>[CH3:1][C:2]1[N:6]([CH2:7][CH2:8][CH2:9][NH2:10])[CH:5]=[N:4][CH:3]=1 |f:1.2|
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Inputs
Step One
|
Name
|
2-(3-(5-Methyl-1H-imidazol-1-yl)propyl)isoindoline-1,3-dione
|
|
Quantity
|
8.92 mmol
|
|
Type
|
reactant
|
|
Smiles
|
CC1=CN=CN1CCCN1C(C2=CC=CC=C2C1=O)=O
|
|
Name
|
|
|
Quantity
|
17.84 mmol
|
|
Type
|
reactant
|
|
Smiles
|
O.NN
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCO
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
50 °C
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
under reflux over night
|
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
mixture was concentrated down to a volume of 25 mL
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Hydrochloric acid (conc., 55 mL) was then added
|
FILTRATION
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Type
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FILTRATION
|
|
Details
|
The formed precipitate was then filtered
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The filtrate was cooled to 0° C.
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
solid NaOH was added until a final pH-value of 10-12
|
EXTRACTION
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Type
|
EXTRACTION
|
|
Details
|
The aqueous solution was extracted by means of CHCl3 (3×50 mL)
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic layers were dried over Na2SO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solvent was removed
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The product was purified by means of flash-chromatography
|
Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
|
|
|
Smiles
|
CC1=CN=CN1CCCN
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
